Cas no 62123-50-6 (Hexanoic acid, 2-oxo-, propyl ester)

• Product Name: Hexanoic acid, 2-oxo-, propyl ester
• CAS No: 62123-50-6
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 457233
• PubChem ID: 12252857
• Update Time: 2025-04-19

Hexanoic acid, 2-oxo-, propyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 2-oxo-, propyl ester
• propyl 2-oxohexanoate
• SCHEMBL3006961
• DTXSID90482533
• 62123-50-6
• 2-oxo-hexanoic acid propyl ester

• Inchi： 1S/C9H16O3/c1-3-5-6-8(10)9(11)12-7-4-2/h3-7H2,1-2H3
• InChI Key： WVZCLGDHXINTSV-UHFFFAOYSA-N
• SMILES： O(C(C(CCCC)=O)=O)CCC

Computed Properties

• Exact Mass: 172.10998
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37